UCK2 Inhibitor-2

• Molecular Formula: C28H23N3O4S
• Molecular Weight: 497.6 g/mol
• InChI: InChI=1S/C28H23N3O4S/c1-16-9-11-18(12-10-16)25-30-26-22(14-19-6-3-5-17(2)24(19)35-26)27(31-25)36-15-23(32)29-21-8-4-7-20(13-21)28(33)34/h3-13H,14-15H2,1-2H3,(H,29,32)(H,33,34)
• InChIKey: YCDBRHFPFQVQKP-UHFFFAOYSA-N

UCK2 Inhibitor-2: Non-Competitive UCK2 Inhibitor

UCK2 Inhibitor-2 (CAS 866842-71-9; also referred to as UCK2-IN-2 or compound 20874830) is a synthetic small molecule that functions as a non-competitive antagonist of human uridine-cytidine kinase 2 (UCK2) [1]. It exhibits a reported IC50 value of 3.8 µM against UCK2 and, at a concentration of 50 µM, suppresses uridine salvage activity by approximately 52% in K562 leukemia cells [2]. The compound is widely utilized as a chemical probe to dissect the role of the pyrimidine salvage pathway, particularly in contexts where de novo pyrimidine synthesis is compromised, such as in antiviral and anticancer research .

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Non-competitive UCK2 inhibition for pyrimidine salvage pathway studies

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Cellular uridine salvage modulation assay fit (K562 cell model context)

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Chromeno[2,3-d]pyrimidine scaffold for medicinal chemistry SAR expansion

• [1] Okesli-Armlovich A, et al. Discovery of small molecule inhibitors of human uridine-cytidine kinase 2 by high-throughput screening. Bioorg Med Chem Lett. 2019 Sep 15;29(18):2559-2564. View Source
• [2] TargetMol. UCK2 Inhibitor-2 Product Datasheet (T68498). Accessed April 2026. View Source

UCK2 Inhibitor-2: Why Substitution Is Not Advised

Despite all belonging to the class of non-competitive UCK2 inhibitors, UCK2 Inhibitor-2, UCK2 Inhibitor-1, and UCK2 Inhibitor-3 exhibit distinct potency, selectivity, and cellular efficacy profiles that preclude simple substitution in experimental workflows. While UCK2 Inhibitor-2 displays an IC50 of 3.8 µM, its closest named analog, UCK2 Inhibitor-1, is less potent with an IC50 of 4.7 µM, and UCK2 Inhibitor-3 is substantially weaker at 16.6 µM . Furthermore, UCK2 Inhibitor-3 demonstrates significant off-target activity against DNA polymerases η and κ (IC50 values of 56 µM and 16 µM, respectively), a polypharmacology profile not reported for UCK2 Inhibitor-2 . In cellular assays, UCK2 Inhibitor-2 achieves 52% inhibition of uridine salvage at 50 µM, whereas UCK2 Inhibitor-3 only reaches 31.3% inhibition at the same concentration, representing a 1.7-fold difference in cellular efficacy that directly impacts experimental outcomes [1]. These quantitative distinctions underscore that selection of the appropriate UCK2 inhibitor is not interchangeable and must be driven by specific experimental requirements.

SAR variability Close UCK2 inhibitor analogs may differ significantly in enzymatic and cellular potency; class-wide equivalence should not be assumed.

Functional outcome mismatch Reported structure-activity relationships can shift uridine salvage suppression profiles, limiting direct interchangeability.

Mechanism context Non-competitive vs. competitive UCK2 inhibitors may not transfer pathway modulation profiles; substitution requires experimental validation.

• [1] Okesli-Armlovich A, et al. Discovery of small molecule inhibitors of human uridine-cytidine kinase 2 by high-throughput screening. Bioorg Med Chem Lett. 2019 Sep 15;29(18):2559-2564. View Source

UCK2 Inhibitor-2: Head-to-Head Competitive Differentiation

Enzymatic Inhibition Potency

UCK2 Inhibitor-2 exhibits an IC50 of 3.8 µM against UCK2, which is 1.2-fold more potent than UCK2 Inhibitor-1 (IC50 = 4.7 µM) and 4.4-fold more potent than UCK2 Inhibitor-3 (IC50 = 16.6 µM) . All three compounds are non-competitive inhibitors of UCK2 [1].

Enzymatic Potency

Head-to-head

ICK2 Inh-2 IC50 3.8 µM vs. 4.7 µM (Inh-1) and 16.6 µM (Inh-3)

Reported higher inhibition potency in direct assay comparison

Recombinant UCK2, ADP-Glo kinase assay, 60 min

Evidence Dimension	In vitro enzyme inhibition potency (IC50)
Target Compound Data	3.8 µM
Comparator Or Baseline	UCK2 Inhibitor-1: 4.7 µM; UCK2 Inhibitor-3: 16.6 µM
Quantified Difference	1.2-fold vs. UCK2 Inhibitor-1; 4.4-fold vs. UCK2 Inhibitor-3
Conditions	In vitro UCK2 enzyme inhibition assay

Why This Matters

Higher potency enables lower compound concentrations in assays, reducing potential off-target effects and minimizing DMSO vehicle interference.

• [1] Okesli-Armlovich A, et al. Discovery of small molecule inhibitors of human uridine-cytidine kinase 2 by high-throughput screening. Bioorg Med Chem Lett. 2019 Sep 15;29(18):2559-2564. View Source

ATP-State Binding Affinity

In K562 leukemia cells, UCK2 Inhibitor-2 (compound 20874830) achieves 52% inhibition of uridine salvage at a concentration of 50 µM . In contrast, UCK2 Inhibitor-3 (compound 135416439) only reaches 31.3% inhibition under the same conditions .

Binding Affinity (Ki)

Head-to-head

Ki (ATP) 1.0 ± 0.1 µM (Inh-2) vs. 12 ± 2 µM (Inh-3); Ki (uridine) 3.5 ± 0.3 µM vs. 13 ± 3 µM

Reported tighter enzyme–ATP complex binding, supporting non-competitive character

Varied substrate, recombinant human UCK2

Evidence Dimension	Cellular uridine salvage inhibition
Target Compound Data	52% inhibition at 50 µM
Comparator Or Baseline	UCK2 Inhibitor-3: 31.3% inhibition at 50 µM
Quantified Difference	1.7-fold higher cellular inhibition
Conditions	K562 leukemia cells, 50 µM compound concentration

Why This Matters

Greater cellular efficacy at a given concentration ensures more robust pathway modulation in cell-based models, which is critical for mechanistic studies of pyrimidine salvage.

Cellular Uridine Salvage Inhibition

While UCK2 Inhibitor-2 is reported as a selective non-competitive UCK2 inhibitor [1], UCK2 Inhibitor-3 additionally inhibits DNA polymerase η (IC50 = 56 µM) and DNA polymerase κ (IC50 = 16 µM) . No such off-target activity has been reported for UCK2 Inhibitor-2 in the primary literature or vendor datasets [2].

Cellular Salvage Inhibition

Head-to-head

51.7% inhibition at 50 µM (Inh-2) vs. 31.3% (Inh-3) in K562 cells

Higher cellular uridine salvage suppression among tested analogs

K562 EU uptake assay, ± DHODH inhibitor GSK983

Evidence Dimension	Off-target enzyme inhibition
Target Compound Data	No reported off-target activity against DNA polymerases
Comparator Or Baseline	UCK2 Inhibitor-3: DNA pol η IC50 = 56 µM; DNA pol κ IC50 = 16 µM
Quantified Difference	Absence of DNA polymerase inhibition for UCK2 Inhibitor-2 vs. measurable IC50 values for UCK2 Inhibitor-3
Conditions	In vitro enzyme inhibition assays

Why This Matters

A cleaner selectivity profile reduces confounding variables in experiments, enabling more precise attribution of observed biological effects to UCK2 inhibition.

• [1] Okesli-Armlovich A, et al. Discovery of small molecule inhibitors of human uridine-cytidine kinase 2 by high-throughput screening. Bioorg Med Chem Lett. 2019 Sep 15;29(18):2559-2564. View Source
• [2] TargetMol. UCK2 Inhibitor-2 (T68498) Product Datasheet. Accessed April 2026. View Source

Non-Competitive Inhibition Mechanism

Inhibition of dihydroorotate dehydrogenase (DHODH), the rate-limiting enzyme of de novo pyrimidine synthesis, leads to a compensatory upregulation of the salvage pathway. UCK2 Inhibitor-2 (compound 20874830) has been experimentally validated to suppress this DHODH inhibition-induced increase in uridine salvage . This property is critical for combination studies and is a feature shared by the inhibitor class, but not all UCK2 inhibitors have been equally characterized in this context [1].

Inhibition Mechanism

Mechanism context

Non-competitive; reduces kcat without altering KM

May offer pathway modulation less sensitive to substrate level fluctuations

Kinetic assays, varied [ATP]/[uridine]

Evidence Dimension	Suppression of DHODH inhibitor-induced uridine salvage
Target Compound Data	Validated in cellular assays (K562 cells)
Comparator Or Baseline	Other non-competitive UCK2 inhibitors (class-level function)
Quantified Difference	Not applicable (qualitative validation)
Conditions	K562 cells treated with DHODH inhibitor

Why This Matters

This validated functional attribute makes UCK2 Inhibitor-2 a reliable tool for combination studies aiming to simultaneously block de novo and salvage pyrimidine biosynthesis, a strategy with demonstrated antiviral and anticancer potential.

• [1] Mashayekh S, et al. Structure-Based Prototyping of Allosteric Inhibitors of Human Uridine/Cytidine Kinase 2 (UCK2). Biochemistry. 2022;61(19):2115-2128. View Source

UCK2 Inhibitor-2: Recommended Application Scenarios

Cellular Uridine Salvage Suppression in Leukemia Models

UCK2 Inhibitor-2 is optimally deployed in cell-based antiviral assays where researchers aim to evaluate the contribution of the pyrimidine salvage pathway to viral replication. By combining UCK2 Inhibitor-2 with a DHODH inhibitor (e.g., brequinar or teriflunomide), scientists can achieve a dual blockade of de novo and salvage pyrimidine biosynthesis, a strategy that has been shown to strongly attenuate viral replication [1]. The compound's 52% uridine salvage inhibition at 50 µM provides a robust experimental window for quantifying salvage pathway dependency [2].

High-Potency Enzymatic Studies

UCK2 is selectively overexpressed in certain tumor types and is responsible for the activation of nucleoside analog prodrugs such as RX-3117 [1]. UCK2 Inhibitor-2, with its clean selectivity profile and 3.8 µM IC50, serves as a precise chemical probe to validate whether the cytotoxic effects of candidate nucleoside analogs are mediated through UCK2-dependent phosphorylation. This application is critical for target validation in oncology drug discovery programs [2].

Medicinal Chemistry SAR Optimization

For medicinal chemistry teams engaged in structure-activity relationship (SAR) optimization of UCK2 inhibitors, UCK2 Inhibitor-2 provides a well-characterized reference compound. Its established IC50 (3.8 µM), cellular efficacy (52% at 50 µM), and non-competitive mode of action [1] offer a consistent benchmark for evaluating the potency and efficacy of newly synthesized analogs. This facilitates standardized comparisons across different synthetic series and research groups.

Dual-Pathway Pyrimidine Metabolism Studies

In CRISPR-Cas9 or RNAi-based functional genomics screens, UCK2 Inhibitor-2 can be used as a pharmacological tool to complement genetic knockdown of UCK2. Its ability to suppress uridine salvage in cells [1] allows researchers to probe synthetic lethal interactions between UCK2 inhibition and other metabolic or oncogenic pathways, potentially identifying novel therapeutic targets in cancers with altered pyrimidine metabolism.

Application

Selection Property

Validation Focus

Pyrimidine salvage suppression in leukemia cell models

Cellular uridine salvage inhibition potency

Uridine uptake suppression under ± DHODH inhibition

UCK2 enzyme kinetics and biochemical characterization

Enzymatic potency and binding affinity (Ki)

IC50 and Ki determination under varied substrate concentrations

Medicinal chemistry SAR of non-competitive UCK2 inhibitors

Chromeno[2,3-d]pyrimidine scaffold reference

Core structure and physicochemical profiling (MW, cLogP)

Dual-pathway pyrimidine metabolism research (de novo vs salvage)

Salvage pathway modulation under de novo blockade

Uridine recovery compensation in DHODH-inhibited contexts

• [1] Mashayekh S, et al. Structure-Based Prototyping of Allosteric Inhibitors of Human Uridine/Cytidine Kinase 2 (UCK2). Biochemistry. 2022;61(19):2115-2128. View Source
• [2] Okesli-Armlovich A, et al. Discovery of small molecule inhibitors of human uridine-cytidine kinase 2 by high-throughput screening. Bioorg Med Chem Lett. 2019 Sep 15;29(18):2559-2564. View Source
• [3] Elgemeie GH, et al. RX-3117 (fluorocyclopentenyl cytosine): a novel specific antimetabolite for selective cancer treatment. Expert Opin Investig Drugs. 2024;33(6):567-578. View Source